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Compound of Interest

Compound Name: Fluenetil

Cat. No.: B1672873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Fluenetil is a synthetic organic compound formerly utilized as an insecticide and acaricide.[1]

[2] While no longer in production or registered for use as a pesticide in the United States, its

chemical properties and historical application remain of interest to researchers in environmental

science and toxicology.[1][2] This technical guide provides a concise summary of the available

information on Fluenetil, focusing on its chemical identity and known characteristics.

Chemical Identification and Nomenclature
The compound is systematically identified by its IUPAC name, 2-fluoroethyl 2-(4-

phenylphenyl)acetate.[1] It is also recognized by a variety of synonyms and registry numbers,

which are crucial for cross-referencing in chemical databases and historical literature.

Table 1: Chemical Identifiers for Fluenetil
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Identifier Type Identifier

IUPAC Name 2-fluoroethyl 2-(4-phenylphenyl)acetate

CAS Number 4301-50-2

Molecular Formula C16H15FO2

Molecular Weight 258.29 g/mol

InChIKey XAERLJMOUYEBAB-UHFFFAOYSA-N

Synonyms

Fluenethyl, Mytrol, Lambrol, Fluenyl, 2-

Fluoroethyl 4-biphenylacetate, TH 367-1, M

2060

Physicochemical Properties
Fluenetil is described as a solid under standard conditions. While detailed experimental data is

scarce, some estimated and reported physical and chemical properties are summarized below.

Table 2: Physicochemical Properties of Fluenetil

Property Value

Physical State Solid

Boiling Point 373.6 °C at 760 mmHg (estimated)

Flash Point 173.6 °C (estimated)

Density 1.1556 g/cm³ (estimate)

Water Solubility Likely insoluble

Toxicological Profile and Handling
Available information indicates that Fluenetil is highly toxic to mammals. Acute exposure may

lead to symptoms such as headache, dizziness, weakness, and nausea. It can cause irritation

to the eyes, skin, and respiratory tract. Due to its toxicity, stringent safety precautions are

necessary when handling this compound. Standard protocols for handling toxic solid pesticides
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should be followed, including the use of personal protective equipment and working in a well-

ventilated area.

Experimental Protocols and Mechanism of Action
Detailed experimental protocols for the synthesis or application of Fluenetil are not readily

available in the public domain, largely due to its discontinued production. The specific

biochemical mechanism of action and associated signaling pathways for its insecticidal and

acaricidal activity have not been well-documented in publicly accessible scientific literature.

General information suggests it belongs to the chemical class of fluorinated esters.

Logical Relationship of Fluenetil Identification

Fluenetil

IUPAC Name
(2-fluoroethyl 2-(4-phenylphenyl)acetate)

 is identified by

CAS Number
(4301-50-2) is registered as

Synonyms
(e.g., Fluenethyl, Mytrol)

 is also known as

Chemical Properties
(e.g., Formula, Mol. Weight)

 is characterized by

Toxicological Profile
(e.g., High Mammalian Toxicity)

 informs
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Caption: Logical flow from the common name "Fluenetil" to its various chemical identifiers and

properties.

Conclusion:
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Fluenetil represents a chemical entity with a history in pesticide application that is now largely

confined to chemical databases and toxicological archives. For researchers and scientists, the

primary available data revolves around its chemical identity and fundamental physicochemical

properties. The absence of detailed public information on its synthesis, mechanism of action,

and specific biological effects underscores its status as a legacy chemical with limited current

research interest. Any future handling or study of this compound should be approached with

significant caution due to its noted high toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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